PSI-7409 (tetrasodium)

• IUPAC Name: tetrasodium;[[[(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• InChI: InChI=1S/C10H16FN2O14P3.4Na/c1-10(11)7(15)5(25-8(10)13-3-2-6(14)12-9(13)16)4-24-29(20,21)27-30(22,23)26-28(17,18)19;;;;/h2-3,5,7-8,15H,4H2,1H3,(H,20,21)(H,22,23)(H,12,14,16)(H2,17,18,19);;;;/q;4*+1/p-4/t5-,7-,8-,10-;;;;/m1..../s1
• InChI Key: MEVRFPOAFPAGDY-DLULJLDFSA-J
• Canonical SMILES: CC1(C(C(OC1N2C=CC(=O)NC2=O)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F.[Na+].[Na+].[Na+].[Na+]
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)F.[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: C10H12FN2Na4O14P3
• Molecular Weight: 588.09 g/mol

Description

PSI-7409 tetrasodium is the active 5’-triphosphate metabolite of sofosbuvir (PSI-7977). It exhibits specific inhibitory activity against NS5B polymerases of various genotypes.

Chemical Reactions Analysis

PSI-7409 tetrasodium inhibits the enzymatic activities of NS5BΔ21 polymerases in a dose-dependent manner. It also weakly inhibits human DNA polymerase α.

Physical And Chemical Properties Analysis

PSI-7409 tetrasodium is a solid, white to off-white compound. It has a molecular weight of 500.16 and a molecular formula of C10H16FN2O14P3.

Scientific Research Applications

Persistent Scatterer Interferometry for Earth Surface Monitoring

Persistent Scatterer Interferometry (PSI) is a radar-based remote sensing technique utilized for measuring and monitoring displacements of the Earth's surface over time. It belongs to the differential interferometric Synthetic Aperture Radar (SAR) group, offering insights into the Earth's surface movements with high precision. This technique has seen extensive application in monitoring geological phenomena, infrastructural stability, and environmental changes. The review by Crosetto et al. (2016) delves into the basic principles, algorithms, and various applications developed over the last fifteen years, emphasizing PSI's significant role in scientific, technical, and commercial domains (Crosetto et al., 2016).

High-Temperature and High-Pressure Heat Exchangers

In the realm of power generation, specifically within advanced Brayton power cycles, there's a need for heat exchangers that can operate under high temperatures (up to 750°C) and pressures (up to 3636 psi). PSI-7409's application extends into this field through the development of diffusion-bonded compact heat exchangers using Inconel 740H, a material that demonstrates significant performance under these demanding conditions. Jia et al. (2022) highlight the successful application of these heat exchangers, employing supercritical CO2 as a working fluid, showcasing PSI-7409's role in enhancing energy efficiency and performance in power generation systems (Jia et al., 2022).

Photosystem I (PSI) Research in Cyanobacteria

Mechanism of Action

PSI-7409 tetrasodium inhibits HCV NS5B polymerases, with IC50s of 1.6, 2.8, 0.7 and 2.6 μM for GT 1b_Con1, GT 2a_JFH1, GT 3a, and GT 4a NS5B polymerases, respectively.

Safety and Hazards

It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling PSI-7409 tetrasodium. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is advised.